Cas no 33184-59-7 (Benzoic acid, 2-benzoyl-4-fluoro-)

• Product Name: Benzoic acid, 2-benzoyl-4-fluoro-
• CAS No: 33184-59-7
• MF: C₁₄H₉FO₃
• MW: 244.217867612839
• CID: 1460416
• Update Time: 2024-08-24

Benzoic acid, 2-benzoyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-benzoyl-4-fluoro-

• Inchi： 1S/C14H9FO3/c15-10-6-7-11(14(17)18)12(8-10)13(16)9-4-2-1-3-5-9/h1-8H,(H,17,18)
• InChI Key： MBXMUAIOMGRBTF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C=C1C(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 244.05357

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Melting Point: 115-117 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 446.7±35.0 °C(Predicted)
• PSA: 54.37
• pka: 3.48±0.10(Predicted)